Cas no 1823040-07-8 (Methyl 3-bromofuro[2,3-c]pyridine-5-carboxylate)

• Product Name: Methyl 3-bromofuro[2,3-c]pyridine-5-carboxylate
• CAS No: 1823040-07-8
• MF: C₉H₆BrNO₃
• MW: 256.052841663361
• MDL: MFCD24849556
• CID: 5606525
• PubChem ID: 130067332
• Update Time: 2025-06-08

Methyl 3-bromofuro[2,3-c]pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-8845299
• 1823040-07-8
• Methyl3-bromofuro[2,3-c]pyridine-5-carboxylate
• Methyl 3-bromofuro[2,3-c]pyridine-5-carboxylate

• MDL： MFCD24849556
• Inchi： 1S/C9H6BrNO3/c1-13-9(12)7-2-5-6(10)4-14-8(5)3-11-7/h2-4H,1H3
• InChI Key： FMDKAXQOCUAWJC-UHFFFAOYSA-N
• SMILES： BrC1=COC2C=NC(C(=O)OC)=CC=21

Computed Properties

• Exact Mass: 254.95311g/mol
• Monoisotopic Mass: 254.95311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 3-bromofuro[2,3-c]pyridine-5-carboxylate

Methyl 3-bromofuro[2,3-c]pyridine-5-carboxylate (CAS No. 1823040-07-8): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-bromofuro[2,3-c]pyridine-5-carboxylate (CAS No. 1823040-07-8) is a highly versatile and significant intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its unique fused heterocyclic structure, has garnered considerable attention in recent years due to its utility in the development of novel therapeutic agents. The presence of both bromine and carboxylate functional groups makes it a valuable building block for constructing complex molecular architectures, enabling chemists to explore new pharmacophores with enhanced binding affinity and selectivity.

The< strong>structure of Methyl 3-bromofuro[2,3-c]pyridine-5-carboxylate incorporates a furo[2,3-c]pyridine core, which is a bicyclic system consisting of a furan ring fused to a pyridine ring. This particular arrangement introduces rigidity to the molecular framework while allowing for strategic modifications at various positions. The bromine substituent at the 3-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl or heteroaryl systems. Concurrently, the carboxylate moiety at the 5-position serves as an acidic site that can be leveraged for amidation or esterification reactions, broadening the synthetic possibilities.

In recent years, there has been a surge in research focused on developing treatments for various diseases, including cancer and inflammatory disorders. Methyl 3-bromofuro[2,3-c]pyridine-5-carboxylate has emerged as a crucial intermediate in the synthesis of small-molecule inhibitors targeting specific biological pathways. For instance, studies have demonstrated its utility in generating kinase inhibitors that modulate signaling cascades involved in tumor growth and progression. The< strong>furo[2,3-c]pyridine scaffold, with its inherent electronic and steric properties, allows for precise tuning of ligand binding interactions with protein targets. This has led to the discovery of compounds with improved pharmacokinetic profiles and reduced off-target effects.

The< strong>CAS No. 1823040-07-8 designation ensures that researchers can reliably source this compound from reputable suppliers while adhering to stringent quality control measures. Its stability under various storage conditions and compatibility with standard synthetic protocols make it an indispensable tool in medicinal chemistry laboratories. Furthermore, advancements in computational chemistry have enabled virtual screening of derivatives based on Methyl 3-bromofuro[2,3-c]pyridine-5-carboxylate, accelerating the drug discovery process by predicting potential hits before experimental synthesis.

One notable application of this compound is in the development of antiviral agents. The structural features of Methyl 3-bromofuro[2,3-c]pyridine-5-carboxylate allow for the design of molecules that interact with viral enzymes or receptors, inhibiting replication or entry into host cells. Recent publications highlight its role in synthesizing inhibitors targeting RNA-dependent RNA polymerases (RdRp) of viruses such as SARS-CoV-2. By leveraging its bromine and carboxylate functional groups, chemists have been able to generate libraries of analogs with varying substituents to optimize potency and selectivity against viral targets.

The< strong>pharmaceutical industry continues to invest heavily in exploring novel heterocyclic compounds like Methyl 3-bromofuro[2,3-c]pyridine-5-carboxylate due to their potential therapeutic applications. Collaborative efforts between academia and industry have led to innovative synthetic strategies that enhance yield and scalability while minimizing environmental impact. Green chemistry principles are being increasingly integrated into the synthesis of this intermediate, emphasizing solvent efficiency and waste reduction without compromising on purity or performance.

Future research directions may focus on expanding the scope of Methyl 3-bromofuro[2,3-c]pyridine-5-carboxylate derivatives by incorporating additional functional groups or exploring different reaction pathways. The< strong>broad applicability of this compound suggests that it will remain a cornerstone in synthetic organic chemistry for years to come. As new diseases emerge and existing treatments require refinement, the demand for high-quality intermediates like Methyl 3-bromofuro[2,3-c]pyridine-5-carboxylate will continue to grow.

In conclusion, Methyl 3-bromofuro[2,3-c]pyridine-5-carboxylate (CAS No. 1823040-07-8) represents a critical component in modern pharmaceutical research and development. Its unique structural features and reactivity make it an invaluable asset for constructing complex drug candidates targeting diverse therapeutic areas. As scientific understanding advances and new methodologies emerge, this compound will undoubtedly play an essential role in shaping the future of medicinal chemistry.